Cas no 577960-27-1 (4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole)

4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole structure
577960-27-1 structure
Product name:4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
CAS No:577960-27-1
MF:C16H13Cl2N3S2
MW:382.330518484116
CID:3051721
PubChem ID:1989447

4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
    • 577960-27-1
    • 4-allyl-3-[(2,4-dichlorobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazole
    • 4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(2-thienyl)-4H-1,2,4-triazole
    • AKOS016354071
    • 638-369-0
    • STL263635
    • 3-[(2,4-dichlorobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
    • Inchi: InChI=1S/C16H13Cl2N3S2/c1-2-7-21-15(14-4-3-8-22-14)19-20-16(21)23-10-11-5-6-12(17)9-13(11)18/h2-6,8-9H,1,7,10H2
    • InChI Key: ZCNMJKKTWMWIQZ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 380.9927952Da
  • Monoisotopic Mass: 380.9927952Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 84.3Ų

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